Cas no 941881-45-4 (N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941881-45-4
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 6530193
• Update Time: 2025-07-15

N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide

• Inchi： 1S/C18H15N3O3S/c1-3-23-11-5-6-12-16(8-11)25-18(20-12)21-17(22)15-9-13-14(24-15)7-4-10(2)19-13/h4-9H,3H2,1-2H3,(H,20,21,22)
• InChI Key： NOYKTLBBXGZIOD-UHFFFAOYSA-N
• SMILES： C12C=C(C(NC3=NC4=CC=C(OCC)C=C4S3)=O)OC1=CC=C(C)N=2

Additional information on N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide

Comprehensive Overview of N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-45-4)

The compound N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide, identified by its CAS No. 941881-45-4, is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the benzothiazole and furopyridine moieties, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most searched questions in AI-driven drug discovery platforms is how heterocyclic compounds like N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide can be optimized for targeted therapies. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely investigated for treating chronic diseases. The ethoxy-benzothiazole segment, combined with the methylfuropyridine scaffold, suggests possible interactions with enzymatic pathways, making it a candidate for further structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, CAS No. 941881-45-4 has garnered attention due to its modular structure, which allows for eco-friendly derivatization. Recent trends in computational chemistry highlight its compatibility with machine learning models for predicting bioactivity, a topic frequently explored in high-throughput screening discussions. The compound’s lipophilicity and hydrogen-bonding capacity are also critical parameters for drug-likeness assessments, aligning with the industry’s focus on oral bioavailability.

Another hot topic is the role of benzothiazole derivatives in neurodegenerative disease research. While N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide has not yet been extensively studied in this area, its structural analogs demonstrate neuroprotective effects, prompting curiosity about its potential applications. Additionally, its furopyridine component is often associated with anti-inflammatory and antimicrobial properties, making it a versatile candidate for multifunctional drug design.

From a synthetic perspective, the compound’s carboxamide linkage offers robustness under physiological conditions, a feature highly valued in prodrug development. Laboratories focusing on medicinal chemistry frequently search for ways to incorporate such stable linkages into their designs to enhance metabolic stability. Furthermore, the ethoxy substituent on the benzothiazole ring could influence solubility and cell permeability, key factors in preclinical optimization.

In agrochemical research, CAS No. 941881-45-4 is occasionally discussed in forums exploring crop protection agents. The furopyridine scaffold is known to exhibit herbicidal and fungicidal activities, though specific data on this compound remains limited. This gap presents an opportunity for future studies, especially as the demand for eco-friendly pesticides grows.

To summarize, N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-45-4) is a multifaceted compound with untapped potential across pharmaceutical, agrochemical, and materials science domains. Its alignment with current trends like AI-assisted drug design, sustainable chemistry, and targeted therapy ensures its relevance in ongoing scientific discourse. As research progresses, this molecule may emerge as a cornerstone in the development of next-generation therapeutics and agrochemicals.